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Compound of Interest

Compound Name: CRS400393

Cat. No.: B15568248 Get Quote

Application Notes and Protocols for CRS400393
For Researchers, Scientists, and Drug Development Professionals

Introduction
CRS400393 is a potent and specific antimycobacterial agent that has garnered significant

interest in tuberculosis research and drug development.[1] Its mechanism of action involves the

inhibition of the essential mycobacterial membrane protein Large 3 (MmpL3), a transporter

protein critical for the biosynthesis of the mycobacterial cell wall.[1] This document provides

detailed application notes and protocols for the preparation of stock solutions of CRS400393
for in vitro and in vivo research applications.

Physicochemical Properties
Property Value

Chemical Name
5-Methyl-N-(6-(trifluoromethoxy)benzo[d]thiazol-

2-yl)bicyclo[3.3.1]nonane-1-carboxamide

Molecular Formula C₁₉H₂₁F₃N₂O₂S

Molecular Weight 398.44 g/mol

CAS Number 2253175-64-1

Appearance Solid powder
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Recommended Solvents and Concentration for
Stock Solutions
The recommended solvent for preparing stock solutions of CRS400393 is Dimethyl Sulfoxide

(DMSO). While exact quantitative solubility data in various solvents is not widely published,

qualitative assessments indicate that CRS400393 is soluble in DMSO and generally insoluble

in water and ethanol.

Table 1: Solubility Profile of CRS400393

Solvent Solubility Remarks

DMSO Soluble
Recommended for primary

stock solutions.

Ethanol Insoluble
Not recommended for creating

stock solutions.

Water Insoluble

Not recommended for creating

stock solutions. Aqueous

buffers for experiments should

be prepared by diluting a

DMSO stock solution.

For most in vitro assays, a high-concentration stock solution in DMSO is prepared first and then

diluted to the final desired concentration in the appropriate cell culture medium or assay buffer.

It is crucial to ensure that the final concentration of DMSO in the assay is low (typically <0.5%)

to avoid solvent-induced cellular toxicity or off-target effects.

Experimental Protocols
Protocol 1: Preparation of a 10 mM CRS400393 Stock
Solution in DMSO
Materials:

CRS400393 powder
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Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Calculate the required mass of CRS400393:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 398.44 g/mol * 1000 mg/g = 3.9844 mg

Weighing the compound:

Carefully weigh out approximately 3.98 mg of CRS400393 powder and place it into a

sterile microcentrifuge tube.

Dissolving the compound:

Add 1 mL of anhydrous DMSO to the tube containing the CRS400393 powder.

Ensuring complete dissolution:

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Storage:

Store the 10 mM stock solution in small aliquots at -20°C for long-term storage (months to

years) or at 4°C for short-term storage (days to weeks). Avoid repeated freeze-thaw

cycles.

Table 2: Volumes of DMSO for Preparing a 1 mM Stock Solution
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Mass of CRS400393 Volume of DMSO to add for 1 mM solution

1 mg 2.51 mL

5 mg 12.55 mL

10 mg 25.10 mL

Mechanism of Action and Signaling Pathway
CRS400393 targets MmpL3, a proton-motive force (PMF) dependent transporter protein

located in the cytoplasmic membrane of mycobacteria. MmpL3 is responsible for the transport

of trehalose monomycolate (TMM), a key precursor for mycolic acids, from the cytoplasm to the

periplasm. Mycolic acids are essential components of the protective outer membrane of

mycobacteria. By inhibiting MmpL3, CRS400393 disrupts the transport of TMM, leading to its

accumulation in the cytoplasm and preventing the formation of the mycolic acid layer. This

ultimately compromises the integrity of the cell wall and leads to bacterial cell death.
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Caption: MmpL3-mediated transport of TMM and its inhibition by CRS400393.

Experimental Workflow for Stock Solution
Preparation
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The following diagram illustrates the general workflow for preparing a CRS400393 stock

solution and its subsequent use in a typical cell-based assay.

Stock Solution Preparation

Assay Preparation

1. Weigh CRS400393 Powder

2. Dissolve in DMSO

3. Vortex to Homogenize

4. Store at -20°C

5. Thaw Stock Aliquot

For Experiment

6. Serially Dilute in Media/Buffer

7. Add to Assay Plate

8. Incubate with Cells/Reagents

Data Analysis

Readout
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Caption: Workflow for CRS400393 stock preparation and use in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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